Cas no 16948-10-0 (3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid)

• Product Name: 3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid
• CAS No: 16948-10-0
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• MDL: MFCD02094137
• CID: 136164
• Update Time: 2025-11-02

3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-((tert-Butoxycarbonyl)amino)-2-methylpropanoic acid
• 3-(tert-butoxycarbonyl)-2-methylpropanoic acid
• Boc-DL-3-Aminoisobutyric acid
• Boc-DL-3-AMinoisobutyric acid Boc-DL-3-AMinoisobutyric acid
• Boc-DL-beta-Aib-OH
• Propanoicacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-
• (3R)-methyl-3-(tert-butoxycarbonyl)aminopropanoic acid
• 2-methyl-3-(tert-butyloxycarbonylamino)propionic acid
• 2-methyl-3-[(tert-butoxy)carbonylamino]propanoic acid
• 3-(Tert-butoxycarbonylamino)-2-methylpropionic acid
• 3-[(tert-butoxycarbonyl)amino]-2-methylpropanoic acid
• N-tert-butoxycarbonyl-3-amino-2(RS)-methylpropionic acid
• 3-(BOC-AMINO)-2-METHYLPROPANOIC ACID
• REF DUPL: Boc-DL-3-Aminoisobutyric acid
• 3-(tert-butoxycarbonylamino)-2-methylpropanoic acid
• Propanoic acid, 3-[[(1,1-diMethylethoxy)carbonyl]aMino]-2-Methyl-, (±)-
• 2-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic Acid
• 3-{[(tert-butoxy)carbonyl]amino}-2-methylpropanoic acid
• 3-(tert-butoxycarbonylamino)-2-methyl-propanoic acid
• 3-Boc-Amino-2-methylpropanoic acid
• (2R)-2-methyl-3
• 3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid

• MDL： MFCD02094137
• Inchi： 1S/C9H17NO4/c1-6(7(11)12)5-10-8(13)14-9(2,3)4/h6H,5H2,1-4H3,(H,10,13)(H,11,12)
• InChI Key： GDQRNRYMFXDGMS-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(=O)O)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 203.11600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 219
• XLogP3: 1
• Topological Polar Surface Area: 75.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.101±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 89-90 ºC (ethyl ether pentane )
• Solubility: Slightly soluble (10 g/l) (25 º C),
• PSA: 75.63000
• LogP: 1.62270

3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid

Comprehensive Guide to 3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid (CAS No. 16948-10-0): Properties, Applications, and Market Insights

3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid (CAS No. 16948-10-0) is a specialized organic compound widely used in pharmaceutical and biochemical research. This Boc-protected amino acid derivative plays a crucial role in peptide synthesis, drug development, and material science. With the increasing demand for custom peptide synthesis and bioconjugation techniques, this compound has gained significant attention in both academic and industrial settings.

The molecular structure of 3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid features a tert-butoxycarbonyl (Boc) protecting group, which is particularly valuable in solid-phase peptide synthesis (SPPS). Researchers frequently search for "Boc-protected amino acids for peptide synthesis" or "CAS 16948-10-0 applications," highlighting its importance in modern chemical research. The compound's stability under various conditions makes it ideal for multi-step organic synthesis processes.

In pharmaceutical applications, 3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid serves as a key intermediate for developing novel therapeutic agents. Recent trends in "peptide-based drug discovery" and "targeted drug delivery systems" have increased its relevance. The compound's unique structure allows for precise modification of bioactive peptides, addressing current challenges in personalized medicine and biopharmaceutical development.

The global market for specialty amino acid derivatives like 3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid is experiencing steady growth, driven by advancements in biotechnology and pharmaceutical research. Industry reports indicate increasing searches for "high-purity Boc-amino acids" and "CAS 16948-10-0 suppliers," reflecting its commercial importance. Quality parameters such as HPLC purity and chiral purity are critical factors for researchers sourcing this material.

From a synthetic chemistry perspective, 3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid offers excellent compatibility with various coupling reagents used in peptide bond formation. This characteristic makes it valuable for developing modified peptides with enhanced stability or specific biological activities. Current research focuses on its potential in creating peptide therapeutics for metabolic disorders and neurological conditions.

Storage and handling of 3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid require standard laboratory precautions for organic compounds. Proper storage conditions (typically at 2-8°C) ensure the stability of the Boc protecting group, which is a common concern among researchers searching for "Boc-amino acid storage guidelines." The compound's shelf life and handling procedures are frequently discussed in technical forums.

Analytical characterization of 3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid typically involves NMR spectroscopy, mass spectrometry, and HPLC analysis. These techniques verify the compound's identity and purity, addressing common search queries like "CAS 16948-10-0 characterization methods." The availability of detailed spectral data and certificates of analysis is crucial for research applications.

Emerging applications of 3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid include its use in developing peptide-based biomaterials and drug delivery systems. Recent publications highlight its potential in tissue engineering and controlled release formulations, topics that generate significant interest in scientific communities. The compound's versatility makes it valuable for cross-disciplinary research at the interface of chemistry and biology.

Environmental and safety considerations for 3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid follow standard protocols for laboratory chemicals. While not classified as hazardous under normal conditions, proper waste disposal methods and personal protective equipment are recommended, as indicated by searches for "Boc-amino acid safety data." These precautions align with current laboratory safety standards and green chemistry principles.

Future prospects for 3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid appear promising, particularly in the expanding field of peptide therapeutics. With growing interest in "next-generation peptide drugs" and "precision medicine approaches," this compound is likely to maintain its importance in chemical research. Ongoing developments in automated peptide synthesis and high-throughput screening methods further enhance its utility.